Cas no 27612-17-5 (2H-1,5-Benzodioxepin-3(4H)-one)
27612-17-5 structure
Product Name:2H-1,5-Benzodioxepin-3(4H)-one
CAS No:27612-17-5
MF:C9H8O3
MW:164.158022880554
CID:1431631
PubChem ID:11309700
Update Time:2025-04-20
2H-1,5-Benzodioxepin-3(4H)-one Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,5-Benzodioxepin-3(4H)-one
- 1,5-benzodioxepin-3-one
- 2H-benzo[b][1,4]dioxepin-3(4H)-one
- F2197-0318
- DA-07409
- 3-oxo-3,4-dihydro-2H-1,5-benzodioxepin
- SCHEMBL868520
- 3-keto-3,4-dihydro-2h-1,5-benzodioxepin
- 27612-17-5
- DTXSID70461866
- AKOS022967520
- OPNDWUNGMWNXNB-UHFFFAOYSA-N
-
- Inchi: 1S/C9H8O3/c10-7-5-11-8-3-1-2-4-9(8)12-6-7/h1-4H,5-6H2
- InChI Key: OPNDWUNGMWNXNB-UHFFFAOYSA-N
- SMILES: O1CC(COC2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 164.04734
- Monoisotopic Mass: 164.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
2H-1,5-Benzodioxepin-3(4H)-one Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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